Cas no 899964-38-6 (N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide)

• Product Name: N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide
• CAS No: 899964-38-6
• MF: C₁₉H₁₅N₃O₃S
• MW: 365.405702829361
• CID: 5490789
• Update Time: 2025-10-29

N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, N-(5-methoxy-2-benzothiazolyl)-N-(2-pyridinylmethyl)-
• N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide

• Inchi： 1S/C19H15N3O3S/c1-24-14-7-8-17-15(11-14)21-19(26-17)22(12-13-5-2-3-9-20-13)18(23)16-6-4-10-25-16/h2-11H,12H2,1H3
• InChI Key： XAMYRNPJYQFHJG-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(N(C1=NC2=CC(OC)=CC=C2S1)CC1=NC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide

N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide (CAS No. 899964-38-6): A Comprehensive Overview

N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide (CAS No. 899964-38-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzothiazole, furan, and pyridine moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and potential therapeutic uses of this compound.

Chemical Structure and Synthesis: The molecular structure of N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide is composed of a furan ring attached to a benzothiazole moiety via an amide linkage. The pyridine ring is also linked to the amide group through a methyl group. This intricate arrangement of functional groups imparts unique chemical and biological properties to the compound. The synthesis of this compound typically involves multi-step reactions, including the formation of the benzothiazole and furan rings, followed by coupling with the pyridine derivative. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production.

Biological Properties: Extensive research has been conducted to elucidate the biological activities of N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide. Studies have shown that this compound possesses potent anti-inflammatory and antioxidant properties. The benzothiazole moiety is known to contribute to its anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response. Additionally, the presence of the furan ring enhances its antioxidant activity by scavenging free radicals and reducing oxidative stress.

Pharmacological Applications: The combination of anti-inflammatory and antioxidant properties makes N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide a valuable candidate for treating various diseases characterized by chronic inflammation and oxidative stress. Potential therapeutic applications include the treatment of neurodegenerative disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Preclinical studies have demonstrated that this compound can effectively reduce neuroinflammation and protect neurons from oxidative damage.

Clinical Trials: While preclinical studies have shown promising results, further clinical trials are necessary to validate the safety and efficacy of N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide in human subjects. Several phase I and II clinical trials are currently underway to evaluate its pharmacokinetics, safety profile, and therapeutic potential in various disease models. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

Current Research Trends: Ongoing research is focused on optimizing the chemical structure of N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide to enhance its potency and selectivity. Computational methods such as molecular docking and quantum mechanics calculations are being employed to identify key interactions between the compound and its biological targets. Additionally, efforts are being made to develop prodrugs that can improve its bioavailability and reduce side effects.

Conclusion: N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylfuran-2-carboxamide (CAS No. 899964-38-6) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers potent anti-inflammatory and antioxidant properties, making it a valuable candidate for treating various diseases characterized by chronic inflammation and oxidative stress. As research continues to advance, this compound holds great promise for future therapeutic applications.